Cas no 2099672-57-6 ((2-cyano-6-methylphenyl)boronic acid)

• Product Name: (2-cyano-6-methylphenyl)boronic acid
• CAS No: 2099672-57-6
• MF: C₈H₈BNO₂
• MW: 160.965621948242
• CID: 5212962
• PubChem ID: 141699965
• Update Time: 2026-03-06

(2-cyano-6-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2-cyano-6-methylphenyl)-
• 2-cyano-6-methylbenzeneboronic acid
• (2-cyano-6-methylphenyl)boronic acid
• MFCD18394416
• 2099672-57-6
• G64746
• EN300-148835

• Inchi： 1S/C8H8BNO2/c1-6-3-2-4-7(5-10)8(6)9(11)12/h2-4,11-12H,1H3
• InChI Key： ATWFQWMMTFXYTH-UHFFFAOYSA-N
• SMILES： B(C1=C(C)C=CC=C1C#N)(O)O

Computed Properties

• Exact Mass: 161.0648087g/mol
• Monoisotopic Mass: 161.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on (2-cyano-6-methylphenyl)boronic acid

(2-Cyano-6-Methylphenyl)Boronic Acid: A Comprehensive Overview

The compound (2-cyano-6-methylphenyl)boronic acid (CAS No: 2099672-57-6) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic synthesis, materials science, and drug development. This compound is a derivative of phenylboronic acid, featuring a cyano group at the 2-position and a methyl group at the 6-position on the aromatic ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Boronic acids are known for their ability to participate in Suzuki-Miyaura coupling reactions, which are widely used in the construction of biaryls and other complex organic structures. The cyano group in this compound acts as an electron-withdrawing substituent, enhancing the reactivity of the boronic acid moiety. This makes (2-cyano-6-methylphenyl)boronic acid particularly useful in cross-coupling reactions, where it can be combined with a variety of aryl or alkenyl halides to form diverse aromatic systems.

Recent advancements in organoboron chemistry have further highlighted the potential of (2-cyano-6-methylphenyl)boronic acid in the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of functional polymers and nanoparticles, leveraging its ability to undergo controlled polymerization under specific conditions. The methyl group at the 6-position contributes to the molecule's stability and solubility, making it suitable for applications in both solution-phase and solid-state chemistry.

In addition to its role in materials science, (2-cyano-6-methylphenyl)boronic acid has shown promise in medicinal chemistry. Its unique structure allows for the creation of bioactive compounds with potential applications in cancer therapy and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as a lead compound for drug discovery.

The synthesis of (2-cyano-6-methylphenyl)boronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the cyanation of an appropriate phenol derivative followed by boronation using a selective boronating agent. The optimization of these steps has been a focus of recent research efforts, with scientists seeking to improve yield, purity, and scalability.

From an environmental standpoint, (2-cyano-6-methylphenyl)boronic acid is considered relatively stable under standard conditions, with no immediate concerns regarding toxicity or environmental persistence. However, as with all chemical compounds, proper handling and disposal procedures should be followed to ensure safety and sustainability.

In conclusion, (2-cyano-6-methylphenyl)boronic acid (CAS No: 2099672-57-6) is a multifaceted compound with applications spanning organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific disciplines.